N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide

• Molecular Formula: C19H14ClN3O6
• Molecular Weight: 415.8 g/mol
• IUPAC Name: N-[4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C19H14ClN3O6/c1-28-16-10-11(21-19(25)15-8-9-17(29-15)23(26)27)6-7-14(16)22-18(24)12-4-2-3-5-13(12)20/h2-10H,1H3,(H,21,25)(H,22,24)
• InChI Key: ILAYUDNMDJONHU-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])NC(=O)C3=CC=CC=C3Cl

Description

N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide, also known as CBM-300946, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been investigated in detail.

Mechanism of Action

The mechanism of action of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide involves the inhibition of several key enzymes and signaling pathways that are involved in cell growth and proliferation. Specifically, N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has been found to inhibit the activity of the enzyme AKT, which is involved in the regulation of cell survival and proliferation. N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has also been shown to inhibit the activity of the NF-kB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has been found to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has been shown to have antioxidant activity, and it has been found to protect against oxidative stress. N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has also been shown to increase the expression of genes involved in the regulation of apoptosis, which is the programmed cell death that occurs in response to cellular damage or stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide for lab experiments is its high potency and specificity. N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has been found to be highly effective at inhibiting the activity of its target enzymes and signaling pathways, and it has been shown to have minimal off-target effects. However, one limitation of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide is its relatively short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several potential future directions for research on N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide. One area of research is in the development of more potent and selective analogs of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide. Another area of research is in the investigation of the potential use of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide in combination with other anti-cancer or anti-inflammatory agents. Additionally, further research is needed to better understand the mechanism of action of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide and its potential use in the treatment of other diseases and disorders.

Synthesis Methods

The synthesis of N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide involves several steps, including the reaction of 2-chlorobenzoic acid with 3-methoxyaniline to form 2-chloro-N-(3-methoxyphenyl)benzamide. This compound is then reacted with nitrofurazone to yield N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide. The synthesis method has been optimized to produce high yields of pure N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide.

Scientific Research Applications

N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the field of cancer treatment. N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has been found to inhibit the growth and proliferation of cancer cells, and it has been shown to be effective against a variety of different types of cancer. In addition to cancer research, N-{4-[(2-chlorobenzoyl)amino]-3-methoxyphenyl}-5-nitro-2-furamide has also been investigated for its potential use in the treatment of bacterial infections, inflammatory diseases, and neurological disorders.